Cas no 1215205-96-1 (1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene)

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene structure
1215205-96-1 structure
Product Name:1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
CAS No:1215205-96-1
MF:C8H6BrF3O2S
MW:303.096251010895
MDL:MFCD15143584
CID:857286
PubChem ID:53216986
Update Time:2025-04-19

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
    • 3-Bromo-5-(methylsulfonyl)benzotrifluoride
    • 1-bromo-3-methylsulfonyl-5-(trifluoromethyl)benzene
    • MFCD15143584
    • 1-BROMO-3-METHANESULFONYL-5-(TRIFLUOROMETHYL)BENZENE
    • DB-363418
    • Benzene, 1-bromo-3-(methylsulfonyl)-5-(trifluoromethyl)-
    • DTXSID30682095
    • 1215205-96-1
    • SCHEMBL12098234
    • AKOS015888447
    • 1-Bromo-3-methanesulfonyl-5-trifluoromethyl-benzene
    • CS-0208566
    • 1-Bromo-3-(methanesulfonyl)-5-(trifluoromethyl)benzene
    • AS-48293
    • F30198
    • MDL： MFCD15143584
    • Inchi： 1S/C8H6BrF3O2S/c1-15(13,14)7-3-5(8(10,11)12)2-6(9)4-7/h2-4H,1H3
    • InChI Key： XYPYTUQQTPNHKI-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 301.92200
  • Monoisotopic Mass: 301.92240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 3.95220

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B697765-100mg
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1
100mg
 $ 64.00 2023-04-18
TRC
B697765-250mg
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1
250mg
 $ 115.00 2023-04-18
TRC
B697765-500mg
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1
500mg
 $ 178.00 2023-04-18
TRC
B697765-1g
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1
1g
 $ 205.00 2022-06-06
Alichem
A019087107-5g
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1 95%
5g
 $400.00 2023-09-04
abcr
AB273431-1 g
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene, 98%; .
 1215205-96-1 98%
1 g
 €242.60 2023-07-20
abcr
AB273431-5 g
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene, 98%; .
 1215205-96-1 98%
5 g
 €784.90 2023-07-20
TRC
B697765-1000mg
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1
1g
 $ 253.00 2023-04-18
Fluorochem
215102-1g
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1 95%
1g
 ￡119.00 2022-03-01
Fluorochem
215102-5g
1-Bromo-3-(methylsulfonyl)-5-(trifluoromethyl)benzene
 1215205-96-1 95%
5g
 ￡438.00 2022-03-01

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